2-Chloro-3-(oxiran-2-ylmethoxy)pyridine

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 2-chloro-3-(oxiran-2-ylmethoxy)pyridine
• InChI: InChI=1S/C8H8ClNO2/c9-8-7(2-1-3-10-8)12-5-6-4-11-6/h1-3,6H,4-5H2
• InChI Key: IPPPGBKCSNDYNW-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=C(N=CC=C2)Cl

Description

2-Chloro-3-(oxiran-2-ylmethoxy)pyridine is a useful research compound. Its molecular formula is C8H8ClNO2 and its molecular weight is 185.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction was carried out under nitrogen flow. A mixture of 2-chloro-3-pyridinol hydrochloride (1:1) (1.760 mol) in DMF (1000 ml) was added dropwise in 30 minutes to a mixture of NaH 60% (1.934 mol) in DMF (1200 ml) (temperature below 27° C.). The reaction mixture was stirred for 30 minutes. (Chloromethyl)-oxirane (3.530 mol) in DMF (1200 ml) was added dropwise over 30 minutes. The reaction mixture was stirred for 9 hours at 60° C. The mixture was cooled. Water was added dropwise on an ice bath. The mixture was extracted with DCM. The organic layer was dried, filtered and the solvent was evaporated. Petroleum ether was added to the residue, then decanted (3 times). This fraction was combined with analogously obtained fractions, then purified by HPLC over silica gel (eluent: hexane/ethyl acetate (50/50)). The desired fractions were collected and the solvent was evaporated, yielding 635 g of 2-chloro-3-(oxiranylmethoxy)-pyridine (intermediate 19).